![molecular formula C14H13N5O2S B299481 N-(2-methylphenyl)-4-(1H-tetraazol-1-yl)benzenesulfonamide](/img/structure/B299481.png)
N-(2-methylphenyl)-4-(1H-tetraazol-1-yl)benzenesulfonamide
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Overview
Description
N-(2-methylphenyl)-4-(1H-tetraazol-1-yl)benzenesulfonamide, also known as MTSB, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. MTSB is a sulfonamide derivative that has been synthesized through several methods, including the reaction of 2-methylphenylamine with 4-(1H-tetrazol-1-yl)benzenesulfonyl chloride. MTSB has been shown to exhibit promising biochemical and physiological effects, making it a potential candidate for use in laboratory experiments and future research.
Mechanism of Action
The exact mechanism of action of N-(2-methylphenyl)-4-(1H-tetraazol-1-yl)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been shown to inhibit the activity of certain tyrosine kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit promising biochemical and physiological effects. It has been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases such as arthritis. This compound has also been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit the growth of certain cancer cells. Additionally, this compound has been shown to have antibacterial properties, making it a potential candidate for use in the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methylphenyl)-4-(1H-tetraazol-1-yl)benzenesulfonamide in laboratory experiments is its ability to inhibit the activity of certain enzymes and pathways in the body. This makes it a useful tool for studying the role of these enzymes and pathways in various diseases and conditions. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving N-(2-methylphenyl)-4-(1H-tetraazol-1-yl)benzenesulfonamide. One area of research could focus on the development of this compound as a diagnostic tool for certain diseases. Another area of research could focus on the development of this compound as a potential treatment for inflammatory diseases such as arthritis. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential use in the development of new drugs.
Synthesis Methods
N-(2-methylphenyl)-4-(1H-tetraazol-1-yl)benzenesulfonamide can be synthesized through several methods, including the reaction of 2-methylphenylamine with 4-(1H-tetrazol-1-yl)benzenesulfonyl chloride. This reaction results in the formation of this compound, which can be purified through recrystallization. Other methods of synthesis include the use of N-(2-methylphenyl)acetamide and 4-(1H-tetrazol-1-yl)benzenesulfonyl chloride as starting materials.
Scientific Research Applications
N-(2-methylphenyl)-4-(1H-tetraazol-1-yl)benzenesulfonamide has been shown to have potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been evaluated for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use as a diagnostic tool for certain diseases.
Properties
Molecular Formula |
C14H13N5O2S |
---|---|
Molecular Weight |
315.35 g/mol |
IUPAC Name |
N-(2-methylphenyl)-4-(tetrazol-1-yl)benzenesulfonamide |
InChI |
InChI=1S/C14H13N5O2S/c1-11-4-2-3-5-14(11)16-22(20,21)13-8-6-12(7-9-13)19-10-15-17-18-19/h2-10,16H,1H3 |
InChI Key |
DWSPNTVTZCVQIZ-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)N3C=NN=N3 |
Canonical SMILES |
CC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)N3C=NN=N3 |
Origin of Product |
United States |
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